Cas no 1032056-94-2 (1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid)

• Product Name: 1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid
• CAS No: 1032056-94-2
• MF: C₁₁H₁₇NO₃
• MW: 211.257583379745
• CID: 4568741
• Update Time: 2025-10-30

1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylcyclopropanecarbonyl)piperidine-2-carboxylic acid
• 1-[(2-methylcyclopropyl)carbonyl]piperidine-2-carboxylic acid
• NE48966
• Z85896035
• 1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid

• Inchi： 1S/C11H17NO3/c1-7-6-8(7)10(13)12-5-3-2-4-9(12)11(14)15/h7-9H,2-6H2,1H3,(H,14,15)
• InChI Key： PGKUSBLIDFWNGG-UHFFFAOYSA-N
• SMILES： O=C(C1CC1C)N1CCCCC1C(=O)O

Computed Properties

• Exact Mass: 211.120843g/mol
• Monoisotopic Mass: 211.120843g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 211.26g/mol
• XLogP3: 1.1
• Topological Polar Surface Area: 57.6

Additional information on 1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid

1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid: A Comprehensive Overview

The compound with CAS No. 1032056-94-2, known as 1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug discovery and development. In this article, we will delve into its chemical properties, synthesis methods, pharmacological activities, and recent advancements in its research.

1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid is a bicyclic compound characterized by a piperidine ring fused with a cyclopropane moiety. The presence of the cyclopropane group introduces strain into the molecule, which can significantly influence its reactivity and biological activity. Recent studies have highlighted the importance of such strained ring systems in enhancing the potency and selectivity of bioactive compounds. For instance, researchers have demonstrated that the cyclopropane ring can act as a rigidifying element, stabilizing certain conformations that are critical for molecular recognition by biological targets.

The synthesis of 1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid involves a multi-step process that typically begins with the preparation of the cyclopropane precursor. One common approach involves the use of Simmons-Smith cyclopropanation, where a diiodomethane reagent reacts with an alkene to form the strained ring. This step is followed by functionalization to introduce the piperidine and carboxylic acid groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving scalability.

From a pharmacological perspective, 1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid has shown promising activity in several assays. Preclinical studies have demonstrated its potential as an inhibitor of key enzymes involved in metabolic disorders, such as diabetes and obesity. The compound's ability to modulate these targets is attributed to its unique structure, which allows for favorable interactions within enzyme active sites. Furthermore, recent research has explored its anti-inflammatory properties, suggesting potential applications in treating chronic inflammatory diseases.

One of the most exciting developments in the study of 1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid is its role as a scaffold for drug design. By modifying substituents on the piperidine and cyclopropane rings, researchers have been able to generate a library of analogs with diverse biological activities. These modifications have not only expanded the compound's therapeutic potential but also provided valuable insights into structure-activity relationships (SAR). For example, substituting the methyl group on the cyclopropane ring with electron-withdrawing groups has been shown to enhance binding affinity to certain receptors.

In terms of applications, 1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid holds promise in both pharmaceutical and agrochemical industries. Its ability to target specific biological pathways makes it a candidate for developing novel therapeutics and pesticides. Recent collaborations between academic institutions and pharmaceutical companies have accelerated its development, with several clinical trials currently underway to evaluate its safety and efficacy in human subjects.

Looking ahead, the continued exploration of 1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid is expected to yield further breakthroughs in medicinal chemistry. Advances in computational modeling techniques are enabling researchers to predict optimal binding modes and optimize molecular properties for better pharmacokinetics. Additionally, green chemistry approaches are being adopted to develop more sustainable synthesis routes, aligning with global efforts to reduce environmental impact.

In conclusion, 1-(2-Methylcyclopropanecarbonyl)piperidine-2-carboxylic acid represents a compelling example of how structural complexity can lead to enhanced biological activity. With ongoing research uncovering new facets of its chemistry and biology, this compound continues to be a focal point for innovation in drug discovery and development.